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Abstract

Milneb, chemically known as 3,3'-ethylenebis(tetrahydro-4,6-dimethyl-2H-1,3,5-thiadiazine-2-
thione), is a broad-spectrum dithiocarbamate fungicide. This technical guide provides a
comprehensive overview of its synthesis, physicochemical properties, and mechanism of
action. Detailed experimental protocols for the synthesis of related compounds are presented
as a proxy for the synthesis of Milneb, due to the limited availability of a specific detailed
protocol for the target compound in public literature. The guide also includes a summary of its
analytical characterization and a visualization of its fungicidal signaling pathways. This
document is intended to serve as a valuable resource for researchers and professionals
involved in the development and study of fungicides.

Introduction

Dithiocarbamate fungicides have been a cornerstone of agricultural disease management for
many decades due to their broad-spectrum efficacy and low risk of resistance development.
Milneb belongs to the ethylenebis(dithiocarbamate) (EBDC) subclass and exhibits protective
fungicidal action against a wide range of plant pathogenic fungi. Its multi-site mode of action
makes it a valuable tool in integrated pest management (IPM) strategies. This guide aims to
provide a detailed technical overview of the synthesis and core principles of Milneb for a
scientific audience.
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Physicochemical Properties of Milneb

A summary of the key physicochemical properties of Milneb is presented in Table 1. This data
Is essential for its handling, formulation, and analytical characterization.

Property Value Reference

3-[2-(4,6-dimethyl-2-
sulfanylidene-1,3,5-

IUPAC Name thiadiazinan-3-yl)ethyl]-4,6- [1]
dimethyl-1,3,5-thiadiazinane-2-

thione
Molecular Formula C12H22N4S4 [1]
Molecular Weight 350.6 g/mol [1]
CAS Number 3773-49-7 [1]
Appearance White. crystalline solid

(predicted)
Melting Point Not available
Solubility Insoluble in water [1]

Synthesis of Milneb

The synthesis of Milneb, like other 1,3,5-thiadiazine-2-thiones, generally proceeds through a
condensation reaction involving an amine, carbon disulfide, and formaldehyde. Specifically for
Milneb, the reaction involves ethylenediamine, carbon disulfide, formaldehyde, and
methylamine.

General Reaction Scheme

The overall synthetic pathway can be depicted as follows:
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Caption: General reaction scheme for the synthesis of Milneb.

Representative Experimental Protocol

Methylamine (CH3NH3)

Click to download full resolution via product page

While a detailed experimental protocol for the synthesis of Milneb is not readily available in the

public domain, the following procedure for the synthesis of analogous 3,3'-ethylenebis(5-alkyl-

1,3,5-thiadiazine-2-thiones) can be adapted.[2] This protocol should be considered as a

representative method and may require optimization for the specific synthesis of Milneb.

Materials:

Ethylenediamine

Carbon Disulfide

Formaldehyde (37% aqueous solution)

Methylamine (40% aqueous solution)
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o Ethanol

e Sodium Hydroxide

Procedure:

e Formation of the Dithiocarbamate Intermediate:

o In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, a
solution of ethylenediamine in ethanol is prepared.

o Carbon disulfide is added dropwise to the cooled solution with constant stirring.

o An aqueous solution of sodium hydroxide is then added slowly to the reaction mixture to
form the sodium salt of the dithiocarbamate.

e Ring Formation:

o To the solution of the dithiocarbamate intermediate, an aqueous solution of formaldehyde
is added dropwise while maintaining the temperature below 10 °C.

o Following the addition of formaldehyde, an aqueous solution of methylamine is added
slowly.

o The reaction mixture is then stirred at room temperature for several hours to allow for the
completion of the cyclization reaction.

e Isolation and Purification:
o The resulting precipitate (crude Milneb) is collected by filtration.

o The crude product is washed with water and then with cold ethanol to remove unreacted
starting materials and byproducts.

o Further purification can be achieved by recrystallization from a suitable solvent, such as
ethanol or a mixture of ethanol and water.
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Note: The molar ratios of the reactants, reaction time, and temperature are critical parameters
that would need to be optimized to achieve a good yield and purity of Milneb.

Quantitative Data (Representative)

Quantitative data for the synthesis of Milneb is not available in the reviewed literature. For
analogous 3,3'-ethylenebis(5-alkyl-1,3,5-thiadiazine-2-thiones), yields are reported to be in the
range of 60-80% after purification.[2] Purity would typically be assessed by techniques such as
High-Performance Liquid Chromatography (HPLC) and confirmed by spectroscopic methods.

Parameter Representative Value
Yield 60-80%
Purity >95% (typical target)

Analytical Characterization

The structural elucidation and purity assessment of Milneb would be performed using standard
analytical techniques.

Spectroscopic Data (Predicted)

While experimental spectra for Milneb are not available, the expected signals in *H NMR, 13C
NMR, and Mass Spectrometry can be predicted based on its structure.
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Technique Predicted Key Signals

Signals corresponding to the ethylene bridge
1H NMR protons, the methyl protons, and the methylene

protons of the thiadiazine ring.

Resonances for the methyl carbons, the

methylene carbons of the ethylene bridge and

13C NMR
the thiadiazine ring, and the thione carbon
(C=S).
Molecular ion peak (M*) at m/z 350, along with
fragmentation patterns corresponding to the loss
Mass Spec (El) of substructures. A GC-MS method for the

methylated derivative of Milneb has been
reported.[3][4]

Mechanism of Action and Signaling Pathways

Milneb, as a dithiocarbamate fungicide, exhibits a multi-site mode of action, which is a key
factor in its low risk of inducing fungal resistance. Its fungitoxicity stems from its ability to
disrupt multiple essential biochemical processes within the fungal cell.

The primary mechanisms of action include:

« Inhibition of Metalloenzymes: Dithiocarbamates are potent chelating agents that can bind to
metal ions such as copper and zinc, which are essential cofactors for numerous enzymes.
This leads to the inactivation of critical metalloenzymes involved in cellular respiration and
other metabolic pathways.

e Reaction with Sulfhydryl Groups: The isothiocyanate metabolites of dithiocarbamates can
react with sulthydryl (-SH) groups of amino acids, peptides, and proteins. This disrupts the
function of enzymes and other proteins that are crucial for fungal cell viability.

 Disruption of the Ubiquitin-Proteasome System: Dithiocarbamates can inhibit the 26S
proteasome, a key cellular machinery responsible for the degradation of damaged or
unwanted proteins. This leads to an accumulation of ubiquitinated proteins, inducing cellular
stress and apoptosis.
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» Mitochondrial Dysfunction: By interfering with enzymes of the electron transport chain,
dithiocarbamates can disrupt mitochondrial respiration, leading to a decrease in ATP
production and an increase in reactive oxygen species (ROS), ultimately causing oxidative

stress and cell death.

The following diagram illustrates the key signaling pathways disrupted by Milneb in a fungal

cell.
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Fungicidal Action of Milneb: Disruption of Cellular Pathways
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Signaling pathways disrupted by the fungicide Milneb.

Industrial Synthesis Considerations
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Information regarding the industrial-scale synthesis of Milneb is proprietary and not publicly
available. However, based on the general synthesis of dithiocarbamates, an industrial process
would likely involve:

o Reactor Design: Large-scale, jacketed glass-lined or stainless steel reactors to control the
exothermic reactions.

e Process Control: Strict control of temperature, pH, and addition rates of reactants to ensure
consistent product quality and yield.

e Solvent and Reagent Recovery: Implementation of solvent recovery systems to improve the
economic and environmental footprint of the process.

o Waste Treatment: Treatment of aqueous waste streams to remove unreacted chemicals and
byproducts before discharge.

e Product Formulation: The final product would be formulated into a usable form, such as a
wettable powder or suspension concentrate, by mixing with inert carriers, dispersing agents,
and other adjuvants.

The following diagram outlines a logical workflow for the industrial production of Milneb.
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Logical Workflow for Industrial Production of Milneb
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Caption: A logical workflow for the industrial synthesis of Milneb.
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Conclusion

Milneb is a significant dithiocarbamate fungicide with a multi-site mode of action that makes it
effective against a broad range of fungal pathogens and less prone to resistance development.
While specific, detailed synthesis protocols and analytical data are not widely published, this
guide provides a comprehensive overview based on available information for related
compounds and general chemical principles. The provided information on its synthesis,
properties, and mechanism of action serves as a valuable technical resource for professionals
in the fields of agrochemical research, drug development, and crop protection. Further
research to elucidate the precise details of its synthesis and to explore its full range of
biological activities would be beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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